Cas no 88961-64-2 (2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-)

2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)- structure
88961-64-2 structure
Product Name:2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
CAS No:88961-64-2
MF:C14H21NO2S
MW:267.387042760849
CID:618100
PubChem ID:54087037
Update Time:2025-04-19

2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
    • ethyl 3-[5-(3-aminobutyl)thiophen-2-yl]but-2-enoate
    • 88961-64-2
    • DTXSID40708937
    • Inchi: 1S/C14H21NO2S/c1-4-17-14(16)9-10(2)13-8-7-12(18-13)6-5-11(3)15/h7-9,11H,4-6,15H2,1-3H3
    • InChI Key: MREZNBJFPWTCKS-UHFFFAOYSA-N
    • SMILES: S1C(C(=CC(=O)OCC)C)=CC=C1CCC(C)N

Computed Properties

  • Exact Mass: 267.12930009g/mol
  • Monoisotopic Mass: 267.12930009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.6Ų
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